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Compound of Interest

Compound Name: Dmeq-tad

Cat. No.: B024017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dmeq-tad (4-[2-(6,7-Dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxalinyl)ethyl]-1,2,4-triazoline-

3,5-dione) is a fluorescent labeling reagent. It is utilized in various biochemical assays, notably

for the derivatization of molecules to enable their detection and quantification via fluorescence.

This document provides detailed guidelines for the dissolution and storage of Dmeq-tad to

ensure its stability and efficacy in experimental workflows.

Chemical and Physical Properties
A summary of the key properties of Dmeq-tad is provided in the table below.

Property Value Source

Molecular Formula C₁₅H₁₅N₅O₅ N/A

Molecular Weight 345.31 g/mol N/A

Appearance Pink Solid N/A

Solubility
Dmeq-tad is soluble in several organic solvents. While specific quantitative solubility data (e.g.,

g/L or mg/mL) is not readily available in published literature, qualitative solubility has been

established. For practical applications, a concentration of 0.1 mg/mL in ethyl acetate has been
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successfully used for derivatization reactions[1]. Researchers should perform small-scale

solubility tests to determine the optimal concentration for their specific application and solvent.

Solvent Qualitative Solubility
Quantitative Solubility
Data

Dichloromethane Soluble[2] Not available

Acetone Soluble[2] Not available

Chloroform Soluble[2] Not available

Ethyl Acetate Soluble[1]
0.1 mg/mL (for derivatization)

[1]

Storage and Stability
Proper storage of Dmeq-tad is critical to maintain its reactivity. As a reactive fluorescent dye,

exposure to moisture, light, and elevated temperatures should be minimized.

Solid Form
For long-term storage, solid Dmeq-tad should be stored at -20°C in a tightly sealed

container[2]. To further enhance stability, it is recommended to store the compound in a

desiccator to protect it from moisture and to purge the container with an inert gas, such as

argon or nitrogen, before sealing[3]. Protect from light. Short-term storage at room temperature

is permissible, but should be avoided for extended periods.

In Solution
Stock solutions of Dmeq-tad should be prepared fresh whenever possible. If storage of a stock

solution is necessary, it should be stored at -20°C in a tightly sealed vial, protected from light.

The stability of Dmeq-tad in solution is dependent on the solvent and storage conditions. While

specific stability data for the Dmeq-tad compound in various solvents is not extensively

documented, the derivatives of Dmeq-tad have been shown to be stable for up to 3 months at

-20°C[1]. It is best practice to aliquot stock solutions into smaller, single-use volumes to avoid

repeated freeze-thaw cycles, which can degrade the compound. Before opening a vial of a
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refrigerated or frozen solution, it is crucial to allow it to warm to room temperature to prevent

condensation of atmospheric moisture into the solution[3].

Storage Condition Recommendation

Long-Term (Solid)
-20°C, desiccated, under inert gas, protected

from light[2][3]

Short-Term (Solid) Room temperature (avoid for extended periods)

Stock Solution
-20°C, protected from light, single-use aliquots

recommended[1]

Experimental Protocols
Protocol for Dissolving Dmeq-tad
This protocol provides a general guideline for preparing a Dmeq-tad stock solution.

Materials:

Dmeq-tad solid

Anhydrous solvent (e.g., Dichloromethane, Acetone, Chloroform, or Ethyl Acetate)

Amber glass vial or a clear vial wrapped in aluminum foil

Pipettes and tips

Vortex mixer

Procedure:

Equilibrate Dmeq-tad: Allow the container of solid Dmeq-tad to warm to room temperature

before opening to prevent condensation.

Weigh Dmeq-tad: In a fume hood, carefully weigh the desired amount of Dmeq-tad and

transfer it to the amber vial.
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Add Solvent: Add the appropriate volume of anhydrous solvent to the vial to achieve the

desired concentration. For derivatization reactions, a starting concentration of 0.1 mg/mL in

ethyl acetate can be used as a reference[1].

Dissolve: Tightly cap the vial and vortex until the Dmeq-tad is completely dissolved. Gentle

warming in a water bath may be used to aid dissolution if necessary, but avoid excessive

heat.

Storage: If not for immediate use, purge the vial with an inert gas, seal tightly, and store at

-20°C, protected from light.

Safety Precautions
Work in a well-ventilated area, preferably a fume hood, when handling Dmeq-tad and

organic solvents.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Visualizations
Experimental Workflow for Dissolving and Storing
Dmeq-tad
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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